Cas no 1194254-39-1 ((5-Methyl-1-benzothiophen-3-yl)boronic acid)

• Product Name: (5-Methyl-1-benzothiophen-3-yl)boronic acid
• CAS No: 1194254-39-1
• MF: C₉H₉BO₂S
• MW: 192.042561292648
• MDL: MFCD18383126
• CID: 5462638
• PubChem ID: 57655324
• Update Time: 2025-06-08

(5-Methyl-1-benzothiophen-3-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (5-methyl-1-benzothiophen-3-yl)boronic acid
• Z1255505471
• Boronic acid, B-(5-methylbenzo[b]thien-3-yl)-
• (5-Methyl-1-benzothiophen-3-yl)boronic acid

• MDL： MFCD18383126
• Inchi： 1S/C9H9BO2S/c1-6-2-3-9-7(4-6)8(5-13-9)10(11)12/h2-5,11-12H,1H3
• InChI Key： XRJYLPXFPDJYDQ-UHFFFAOYSA-N
• SMILES： S1C=C(B(O)O)C2C=C(C)C=CC1=2

Computed Properties

• Exact Mass: 192.0416309 g/mol
• Monoisotopic Mass: 192.0416309 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 192.05
• Topological Polar Surface Area: 68.7

Additional information on (5-Methyl-1-benzothiophen-3-yl)boronic acid

Introduction to (5-Methyl-1-benzothiophen-3-yl)boronic Acid (CAS No. 1194254-39-1)

(5-Methyl-1-benzothiophen-3-yl)boronic acid, with the CAS number 1194254-39-1, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the benzothiophene class, characterized by its fused ring system consisting of a benzene ring and a thiophene ring. The presence of a methyl group at the 5-position and a boronic acid functional group at the 3-position imparts unique chemical properties that make it a valuable intermediate in synthetic chemistry and drug development.

The boronic acid moiety in (5-Methyl-1-benzothiophen-3-yl)boronic acid is particularly noteworthy due to its reactivity in Suzuki-Miyaura cross-coupling reactions. These reactions are pivotal in constructing complex organic molecules, including pharmaceuticals, by facilitating the formation of carbon-carbon bonds between boronic acids and aryl or vinyl halides. The benzothiophene core contributes additional structural complexity, making this compound a versatile building block for designing novel molecules with potential biological activity.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds, such as benzothiophenes, in drug discovery. The structural motif of benzothiophene is found in several bioactive molecules, including antiviral, anticancer, and anti-inflammatory agents. The introduction of substituents like the methyl group at the 5-position can influence the electronic properties and metabolic stability of the molecule, which are critical factors in drug design.

(5-Methyl-1-benzothiophen-3-yl)boronic acid has been explored in various synthetic protocols aimed at developing new therapeutic agents. For instance, its boronic acid group can be coupled with aryl halides to generate biaryl structures, which are common motifs in many pharmacologically active compounds. Additionally, the compound's ability to undergo palladium-catalyzed reactions makes it a useful precursor for constructing more intricate molecular frameworks.

One of the most compelling aspects of (5-Methyl-1-benzothiophen-3-yl)boronic acid is its potential application in fragment-based drug design. By leveraging its reactive boronic acid functionality, researchers can rapidly assemble and screen libraries of novel compounds. This approach has been increasingly adopted in modern drug discovery programs due to its efficiency and scalability. The compound's structural features also allow for modifications that can enhance its solubility, bioavailability, and target binding affinity.

In academic research, (5-Methyl-1-benzothiophen-3-yl)boronic acid has been utilized to develop new methodologies for boron-containing heterocycles. These methodologies are essential for synthesizing complex molecules that may exhibit unique pharmacological properties. For example, studies have demonstrated its utility in generating substituted benzothiophenes with potential applications in treating neurological disorders and infectious diseases.

The synthesis of (5-Methyl-1-benzothiophen-3-yl)boronic acid typically involves multi-step organic transformations, starting from readily available precursors. Key steps often include functional group interconversions, such as halogenation followed by boronation, to introduce the desired substituents at specific positions on the benzothiophene ring. The use of palladium catalysts in cross-coupling reactions ensures high selectivity and yield, making the process efficient for both laboratory-scale preparations and industrial applications.

The compound's stability under various reaction conditions is another critical factor that enhances its utility in synthetic chemistry. Boronic acids are known for their stability in air and moisture, which simplifies handling and storage requirements. This stability is particularly advantageous when scaling up synthetic procedures from laboratory-scale to industrial production.

From a pharmaceutical perspective, the biological activity of derivatives of (5-Methyl-1-benzothiophen-3-yl)boronic acid has been extensively studied. Researchers have synthesized various analogs to evaluate their efficacy against different disease targets. Preliminary findings suggest that certain derivatives exhibit promising activity against enzymes involved in cancer cell proliferation and inflammation pathways. These findings underscore the compound's potential as a lead molecule or intermediate in developing new therapeutic agents.

The role of computational chemistry has also been instrumental in understanding the properties of (5-Methyl-1-benzothiophen-3-yl)boronic acid. Molecular modeling techniques allow researchers to predict how this compound interacts with biological targets at the atomic level. This information is crucial for optimizing its structure to improve binding affinity and reduce off-target effects.

In conclusion, (5-Methyl-1-benzothiophen-3-yl)boronic acid (CAS No. 1194254-39-1) represents a significant advancement in synthetic chemistry and drug development. Its unique structural features and reactivity make it a valuable tool for constructing complex organic molecules with potential therapeutic applications. As research continues to uncover new methodologies and applications for this compound, its importance in medicinal chemistry is likely to grow further.